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Compound of Interest

Compound Name: (R)-2,3-Dihydroxypropanal-d4

Cat. No.: B15555727

This technical guide provides a comprehensive overview of the chemical properties and
stability of (R)-2,3-Dihydroxypropanal-d4, a deuterated form of (R)-glyceraldehyde. This
document is intended for researchers, scientists, and professionals in drug development who
utilize stable isotope-labeled compounds for quantitative analysis and as tracers in metabolic
studies.

Core Chemical Properties

(R)-2,3-Dihydroxypropanal-d4 is the deuterium-labeled version of (R)-2,3-Dihydroxypropanal,
also known as D-glyceraldehyde.[1] The incorporation of deuterium atoms provides a stable
heavy isotope signature, making it a valuable tool in various analytical applications.[1]

Property Value Reference
Molecular Formula C3H2D40s3 [1]
Molecular Weight 94.10 g/mol [1]

CAS Number 478529-60-1 [1]
Unlabeled CAS Number 453-17-8

Appearance Viscous liquid, clear colorless

to light brown

OC([2H])([2H])--INVALID-
LINK--([2H])C([2H])=O
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Physicochemical Data of (R)-2,3-Dihydroxypropanal

(Non-Deuterated)

Quantitative data for the deuterated compound is limited. The following table summarizes the

physicochemical properties of the non-deuterated form, (R)-2,3-Dihydroxypropanal, which can

be used as a close reference.

Property Value Reference

Molecular Formula C3HeOs

Molecular Weight 90.08 g/mol

Melting Point 127-129 °C

Boiling Point 127-129 °C at 17 mmHg; 123-
126 °C at 10 mmHg

Flash Point 112 °C

Density 1.272 g/cm3 (Predicted)

pKa 12.58 - 12.60 (Predicted)

Water Solubility Soluble

Refractive Index 1.4935

Stability and Storage

(R)-2,3-Dihydroxypropanal-d4 is stable under normal laboratory temperatures and pressures.

For optimal stability and to prevent degradation, the following storage and handling guidelines

are recommended:

o Storage Temperature: Store at 2-8°C.

o Storage Conditions: Keep in a tightly closed container in a cool, dry, and well-ventilated area.

e Incompatible Substances: Avoid contact with strong oxidizing agents, reducing agents, and

bases.
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e Hazardous Decomposition: Thermal decomposition or combustion may produce carbon
monoxide, carbon dioxide, and other irritating and toxic gases.

Applications in Research and Development

Deuterated compounds like (R)-2,3-Dihydroxypropanal-d4 are primarily used as internal
standards in quantitative analyses by techniques such as NMR, GC-MS, and LC-MS. The
substitution with deuterium can also influence the pharmacokinetic and metabolic profiles of
drug candidates, a strategy explored in drug development to potentially enhance efficacy and
reduce side effects. The non-deuterated form, glyceraldehyde, is a key intermediate in
metabolic pathways like glycolysis and gluconeogenesis.

Experimental Protocols and Workflows

While specific experimental protocols for (R)-2,3-Dihydroxypropanal-d4 are not readily
available, a general workflow for its use as an internal standard in mass spectrometry is
outlined below.

General Protocol for Use as an Internal Standard in LC-
MSIMS

e Preparation of Standard Solutions: Prepare a stock solution of (R)-2,3-Dihydroxypropanal-
d4 in a suitable solvent (e.g., methanol, water). From the stock solution, create a series of
working standard solutions at known concentrations.

o Sample Preparation: To the biological or experimental samples, add a known amount of the
(R)-2,3-Dihydroxypropanal-d4 internal standard solution.

o Extraction: Perform a liquid-liquid or solid-phase extraction to isolate the analyte and the
internal standard from the sample matrix.

o LC-MS/MS Analysis: Inject the extracted sample into the LC-MS/MS system. Develop a
chromatographic method to separate the analyte from other components. The mass
spectrometer is set to monitor specific transitions for both the analyte and the deuterated
internal standard.
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e Quantification: The ratio of the peak area of the analyte to the peak area of the internal
standard is used to calculate the concentration of the analyte in the original sample.

Visualized Workflows and Pathways
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Caption: Workflow for using (R)-2,3-Dihydroxypropanal-d4 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [(R)-2,3-Dihydroxypropanal-d4: A Technical Overview of
Chemical Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555727#r-2-3-dihydroxypropanal-d4-chemical-
properties-and-stability]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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